Cas no 105130-26-5 (4-(2-Pyrimidinyloxy)aniline)

• Product Name: 4-(2-Pyrimidinyloxy)aniline
• CAS No: 105130-26-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• MDL: MFCD01443685
• CID: 1038140
• PubChem ID: 1484610
• Update Time: 2025-04-20

4-(2-Pyrimidinyloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-Pyrimidinyloxy)aniline
• 4-pyrimidin-2-yloxyaniline
• 4-(2-pyrimidinyloxy)phenylamine
• 4-(pyrimidin-2-yloxy)aniline
• 4-(Pyrimidin-2-yloxy)benzenamine
• MLS001166111
• HMS2880M24
• BDBM71357
• [4-(2-pyrimidyloxy)phenyl]amine
• Bionet2_000583
• 4-(pyrimidin-2-yloxy)phenylamine
• CHEMBL1608044
• W-204545
• HMS1365K11
• SMR000549929
• MFCD01443685
• OYPOTUTZLSXURN-UHFFFAOYSA-N
• SB57389
• 7N-061
• 4-(2-Pyrimidinyloxy)aniline, AldrichCPR
• CS-0188003
• Benzenamine, 4-(2-pyrimidinyloxy)-
• Z330917880
• EN300-49972
• 105130-26-5
• DTXSID00363309
• [4-(pyrimidin-2-yloxy)phenyl]amine
• AKOS000128588
• DB-059301
• SCHEMBL2345370
• cid_1484610
• ALBB-031143

• MDL： MFCD01443685
• Inchi： 1S/C10H9N3O/c11-8-2-4-9(5-3-8)14-10-12-6-1-7-13-10/h1-7H,11H2
• InChI Key： OYPOTUTZLSXURN-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 187.07500
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Melting Point: 140-142°
• Boiling Point: 394.1 ℃ at 760 mmHg
• PSA: 61.03000
• LogP: 2.43230

4-(2-Pyrimidinyloxy)aniline Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• HazardClass：IRRITANT